Cas no 1361745-13-2 (5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid)

• Product Name: 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid
• CAS No: 1361745-13-2
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928658
• Update Time: 2025-05-20

5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-6-1-2-7(9(14)3-6)11-4-8(12(17)18)10(15)5-16-11/h1-5H,15H2,(H,17,18)
• InChI Key： IPRRCHVANRTLFC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=O)O)C(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid

Introduction to 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid (CAS No. 1361745-13-2)

5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid (CAS No. 1361745-13-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a dichlorophenyl moiety, and an isonicotinic acid backbone. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid consists of a pyridine ring with an isonicotinic acid substituent at the 3-position and an amino group at the 5-position. Additionally, the presence of a 2,4-dichlorophenyl group at the 2-position adds to its complexity and functionality. This combination of functional groups provides a robust platform for exploring its interactions with biological targets and potential therapeutic applications.

Recent studies have highlighted the importance of 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK1/2, which are crucial for cancer cell survival. These findings suggest that 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its high solubility and stability contribute to its bioavailability and therapeutic efficacy. Moreover, preclinical studies have shown that it exhibits low toxicity and good safety margins, which are essential considerations for drug development.

In the context of drug discovery, 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid serves as a valuable lead compound for structure-activity relationship (SAR) studies. By modifying its structure through chemical synthesis, researchers can optimize its pharmacological properties and enhance its therapeutic potential. For example, substituting different functional groups on the pyridine ring or introducing additional moieties can lead to compounds with improved potency and selectivity.

The synthesis of 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid has been well-documented in the literature. A common synthetic route involves the reaction of 5-aminoisonicotinoyl chloride with 1-amino-4-chlorobenzene in the presence of a base such as triethylamine. This method provides high yields and purity levels, making it suitable for large-scale production. Alternative synthetic pathways have also been explored to improve efficiency and reduce costs.

Beyond its direct therapeutic applications, 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid has found utility as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to be incorporated into various scaffolds, enabling the creation of novel compounds with diverse biological activities. This makes it an important intermediate in organic synthesis and medicinal chemistry.

In conclusion, 5-Amino-2-(2,4-dichlorophenyl)isonicotinic acid (CAS No. 1361745-13-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with diverse biological activities, including anti-inflammatory and anticancer properties. The favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as a valuable compound in the field of drug discovery.